Cas no 1432128-09-0 (6-fluoro-1H-Indazole-3-acetic acid)

• Product Name: 6-fluoro-1H-Indazole-3-acetic acid
• CAS No: 1432128-09-0
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 2115415
• Update Time: 2023-11-19

6-fluoro-1H-Indazole-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1H-Indazole-3-acetic acid
• 2-(6-Fluoro-1H-indazol-3-yl)acetic acid
• 1H-Indazole-3-acetic acid, 6-fluoro-
• CZILNAJKANWPEG-UHFFFAOYSA-N
• CID 82605576

• Inchi： 1S/C9H7FN2O2/c10-5-1-2-6-7(3-5)11-12-8(6)4-9(13)14/h1-3H,4H2,(H,11,12)(H,13,14)
• InChI Key： CZILNAJKANWPEG-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=NNC=2CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Topological Polar Surface Area: 66

Experimental Properties

• Density: 1.531±0.06 g/cm3(Predicted)
• Boiling Point: 436.9±30.0 °C(Predicted)
• pka: 3.82±0.30(Predicted)